Cas no 78025-68-0 (4-O-Desmethyl 4-O-Ethyl Trimethoprim)

• Product Name: 4-O-Desmethyl 4-O-Ethyl Trimethoprim
• CAS No: 78025-68-0
• MF: C₁₅H₂₀N₄O₃
• MW: 304.344303131104
• CID: 1072833
• PubChem ID: 12752253
• Update Time: 2025-07-13

4-O-Desmethyl 4-O-Ethyl Trimethoprim Chemical and Physical Properties

Names and Identifiers

• Imp. G (EP): 5-(4-Ethoxy-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
• 4-O-Desmethyl 4-O-Ethyl Trimethoprim
• 5-[(4-ethoxy-3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• DTXSID30877863
• TRIMETHOPRIM IMPURITY G [EP IMPURITY]
• 2,4-Pyrimidinediamine, 5-((4-ethoxy-3,5-dimethoxyphenyl)methyl)-
• BDBM50421676
• Trimethoprim impurity G [EP]
• Trimethoprim Imp. G (EP); 5-(4-Ethoxy-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine; Trimethoprim Impurity G
• SCHEMBL19556869
• 4-Desmethoxy-4-ethoxy trimethoprim
• 78025-68-0
• CHEMBL170172
• 5-(4-Ethoxy-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
• 29X0GX73RM
• NS00040594
• UNII-29X0GX73RM
• Q27254451
• G66764

• Inchi： 1S/C15H20N4O3/c1-4-22-13-11(20-2)6-9(7-12(13)21-3)5-10-8-18-15(17)19-14(10)16/h6-8H,4-5H2,1-3H3,(H4,16,17,18,19)
• InChI Key： XWUQANDETYXOIU-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=C(C=C1OC)CC1=CN=C(N)N=C1N)OC

Computed Properties

• Exact Mass: 304.15354051g/mol
• Monoisotopic Mass: 304.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

4-O-Desmethyl 4-O-Ethyl Trimethoprim Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature